Cas no 1291848-63-9 (5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291848-63-9
• MF: C₁₆H₁₇Cl₂N₅O
• MW: 366.245080709457
• CID: 5322201
• Update Time: 2025-05-27

5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• 5-(3-chloroanilino)-N-[(2-chlorophenyl)methyl]triazolidine-4-carboxamide

• Inchi： 1S/C16H17Cl2N5O/c17-11-5-3-6-12(8-11)20-15-14(21-23-22-15)16(24)19-9-10-4-1-2-7-13(10)18/h1-8,14-15,20-23H,9H2,(H,19,24)
• InChI Key： FMVXDSONGNPYBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1C(C(NCC2C=CC=CC=2Cl)=O)NNN1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• XLogP3: 3.6
• Topological Polar Surface Area: 77.2

Additional information on 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291848-63-9)

5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291848-63-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a triazole ring and substituted phenyl groups, makes it a promising candidate for various pharmacological studies.

The 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide molecule is characterized by its triazole core, which is a five-membered heterocyclic ring containing three nitrogen atoms. The presence of the triazole ring imparts several favorable properties to the molecule, including enhanced stability and the ability to form hydrogen bonds. These characteristics are crucial for the compound's interactions with biological targets and its potential as a therapeutic agent.

The (3-chlorophenyl)amino and (2-chlorophenyl)methyl substituents on the triazole ring are key features that contribute to the compound's biological activity. The chloro-substituted phenyl groups provide additional electron-withdrawing effects, which can influence the compound's binding affinity and selectivity for specific receptors or enzymes. This structural design is often employed in drug discovery to optimize pharmacological properties such as potency, selectivity, and bioavailability.

Recent studies have highlighted the potential of 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide has also shown promise in cancer therapy. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis. This makes it a potential candidate for further development as an anticancer agent.

The pharmacokinetic profile of 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide has been extensively studied to evaluate its suitability for clinical use. Data from animal models suggest that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-[(3-chlorophenyl)amino]-N-[(2-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291848-63-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.